Carbon nanotube sponge filters for trapping nanoparticles and dye molecules from water†

Chemical Communications Pub Date: 2010-09-24 DOI: 10.1039/C0CC03290E

Abstract

Carbon nanotube sponges show effective filtration for nanoparticles and dye molecules with different sizes and concentrations from water. The three-dimensional interconnected porous structure formed by entangled nanotubes can trap nanoparticles and molecules by physisorption without the need for chemical functionalization. The sponge filters are potential environmental materials for water treatment.

Graphical abstract: Carbon nanotube sponge filters for trapping nanoparticles and dye molecules from water
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